Cas no 2550997-11-8 ((1R,3s,5S)-bicyclo3.1.0hexane-3-thiol)

• Product Name: (1R,3s,5S)-bicyclo3.1.0hexane-3-thiol
• CAS No: 2550997-11-8
• MF: C₆H₁₀S
• MW: 114.208600521088
• MDL: MFCD32875165
• CID: 5657568
• PubChem ID: 155822954
• Update Time: 2025-05-19

(1R,3s,5S)-bicyclo3.1.0hexane-3-thiol Chemical and Physical Properties

Names and Identifiers

• (1S,5R)-Bicyclo[3.1.0]hexane-3-thiol
• EN300-27689314
• 2550997-11-8
• (1R,3s,5S)-bicyclo[3.1.0]hexane-3-thiol
• (1R,3s,5S)-bicyclo3.1.0hexane-3-thiol

• MDL： MFCD32875165
• Inchi： 1S/C6H10S/c7-6-2-4-1-5(4)3-6/h4-7H,1-3H2/t4-,5+,6?
• InChI Key： YMGPOMDJLANCPR-XEAPYIEGSA-N
• SMILES： SC1C[C@H]2C[C@H]2C1

Computed Properties

• Exact Mass: 114.05032149g/mol
• Monoisotopic Mass: 114.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 80.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 1Ų

Additional information on (1R,3s,5S)-bicyclo3.1.0hexane-3-thiol

Exploring the Unique Properties and Applications of (1R,3s,5S)-bicyclo[3.1.0]hexane-3-thiol (CAS No. 2550997-11-8)

The chemical compound (1R,3s,5S)-bicyclo[3.1.0]hexane-3-thiol (CAS No. 2550997-11-8) is a fascinating molecule with a unique bicyclic structure and a thiol functional group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, fragrances, and material science. Its distinct bicyclo[3.1.0]hexane framework, combined with the reactive thiol group, makes it a valuable building block in synthetic chemistry.

One of the most intriguing aspects of (1R,3s,5S)-bicyclo[3.1.0]hexane-3-thiol is its stereochemistry. The (1R,3s,5S) configuration indicates a specific spatial arrangement of atoms, which can significantly influence the compound's reactivity and biological activity. Researchers are particularly interested in how this stereochemistry affects the molecule's interactions with enzymes and receptors, making it a promising candidate for drug discovery and development.

In the realm of fragrance chemistry, (1R,3s,5S)-bicyclo[3.1.0]hexane-3-thiol has shown potential as a novel odorant. Its bicyclic structure and thiol group can contribute to unique olfactory profiles, which are highly sought after in the perfume industry. Recent studies have explored its use in creating sustainable and biodegradable fragrances, aligning with the growing consumer demand for eco-friendly products.

The synthesis of (1R,3s,5S)-bicyclo[3.1.0]hexane-3-thiol is another area of active research. Chemists are developing more efficient and environmentally friendly methods to produce this compound, such as catalytic asymmetric synthesis and green chemistry approaches. These advancements not only improve the scalability of production but also reduce the environmental impact, addressing the increasing focus on sustainable chemical processes.

Beyond its applications in fragrances and pharmaceuticals, (1R,3s,5S)-bicyclo[3.1.0]hexane-3-thiol is also being investigated for its potential in material science. Its rigid bicyclic structure and reactive thiol group make it a suitable candidate for designing new polymers and coatings with enhanced properties, such as improved durability and chemical resistance. This aligns with the current trend of developing high-performance materials for industrial applications.

As the scientific community continues to explore the possibilities of (1R,3s,5S)-bicyclo[3.1.0]hexane-3-thiol, its role in innovative chemical solutions is becoming increasingly evident. Whether in drug development, fragrance creation, or advanced materials, this compound exemplifies the intersection of creativity and scientific rigor. Its unique structure and versatile reactivity ensure that it will remain a subject of interest for years to come.

For researchers and industry professionals, understanding the properties and potential applications of (1R,3s,5S)-bicyclo[3.1.0]hexane-3-thiol is essential. As new synthetic methods and applications emerge, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond. Stay tuned for further developments in this exciting field.